Cas no 1261600-33-2 (5-(Difluoromethoxy)-2-iodobenzothiazole)

• Product Name: 5-(Difluoromethoxy)-2-iodobenzothiazole
• CAS No: 1261600-33-2
• MF: C₈H₄F₂INOS
• MW: 327.0897397995
• CID: 4820800
• Update Time: 2025-05-20

5-(Difluoromethoxy)-2-iodobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethoxy)-2-iodobenzothiazole

• Inchi： 1S/C8H4F2INOS/c9-7(10)13-4-1-2-6-5(3-4)12-8(11)14-6/h1-3,7H
• InChI Key： QFEDSZODFORQDZ-UHFFFAOYSA-N
• SMILES： IC1=NC2C=C(C=CC=2S1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• XLogP3: 4
• Topological Polar Surface Area: 50.4

Additional information on 5-(Difluoromethoxy)-2-iodobenzothiazole

Introduction to 5-(Difluoromethoxy)-2-iodobenzothiazole (CAS No. 1261600-33-2)

5-(Difluoromethoxy)-2-iodobenzothiazole (CAS No. 1261600-33-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This heterocyclic compound belongs to the benzothiazole family, which is well-documented for its broad spectrum of biological activities. The presence of both an iodine substituent at the 2-position and a difluoromethoxy group at the 5-position imparts distinct reactivity and functional characteristics, making it a valuable intermediate in synthetic chemistry and drug discovery.

The structure of 5-(Difluoromethoxy)-2-iodobenzothiazole features a benzothiazole core, which consists of a benzene ring fused with a thiazole ring containing sulfur and nitrogen atoms. The iodine atom at the 2-position enhances its utility as a coupling partner in cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the difluoromethoxy group introduces electron-withdrawing effects and influences the electronic properties of the aromatic system, making it a promising candidate for further functionalization.

In recent years, there has been a surge in research focused on benzothiazole derivatives due to their demonstrated efficacy in various therapeutic areas, including anticancer, antiviral, and anti-inflammatory applications. The specific modification of 5-(Difluoromethoxy)-2-iodobenzothiazole with an iodine atom and a difluoromethoxy group positions it as a versatile building block for medicinal chemists seeking to develop novel pharmacophores. The difluoromethoxy group, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates, making it an attractive feature for medicinal chemistry optimization.

One of the most compelling aspects of 5-(Difluoromethoxy)-2-iodobenzothiazole is its role in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop new analogs with enhanced biological activity. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on certain enzymes implicated in cancer progression. The iodine substituent facilitates further derivatization through cross-coupling reactions, allowing chemists to introduce diverse functional groups and explore new chemical space.

The pharmaceutical industry has shown particular interest in benzothiazole-based drugs due to their favorable pharmacokinetic profiles and low toxicity. The incorporation of fluorine atoms, as seen in the difluoromethoxy group, is a common strategy to enhance drug-like properties such as lipophilicity and binding affinity. This modification has been successfully employed in numerous marketed drugs, underscoring the importance of fluorinated aromatic compounds in modern medicine.

Recent advancements in synthetic methodologies have further expanded the utility of 5-(Difluoromethoxy)-2-iodobenzothiazole. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex heterocyclic frameworks, opening up new avenues for drug discovery. Additionally, computational chemistry approaches have been utilized to predict the biological activity of derivatives before experimental synthesis, significantly accelerating the drug development pipeline.

The versatility of 5-(Difluoromethoxy)-2-iodobenzothiazole extends beyond pharmaceutical applications. It has also been explored in materials science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes) and semiconductors. The electronic properties influenced by the difluoromethoxy group make it an attractive candidate for tuning charge transport characteristics in these materials.

In conclusion, 5-(Difluoromethoxy)-2-iodobenzothiazole (CAS No. 1261600-33-2) represents a significant advancement in synthetic chemistry and drug discovery. Its unique structural features—combining an iodine substituent with a difluoromethoxy group—make it a valuable intermediate for constructing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new synthetic strategies and biological functions, this compound is poised to play an increasingly important role in both academic research and industrial development.